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Compound of Interest

Compound Name:
3-Bromo-1-methyl-1H-1,2,4-

triazole

Cat. No.: B152552 Get Quote

An In-depth Technical Guide on 3-Bromo-1-methyl-1H-1,2,4-triazole: Safety, Handling, and

MSDS

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols, handling

procedures, and material safety data sheet (MSDS) information for 3-Bromo-1-methyl-1H-
1,2,4-triazole (CAS No: 56616-91-2). The information is intended to ensure safe laboratory

practices for professionals involved in research and development.

Identification and Physicochemical Properties
3-Bromo-1-methyl-1H-1,2,4-triazole is a halogenated heterocyclic compound often used as a

building block or intermediate in organic synthesis.[1]
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Property Value Source(s)

CAS Number 56616-91-2 [2][3]

Molecular Formula C₃H₄BrN₃ [2][3]

Molecular Weight 161.99 g/mol [2]

Physical Form Solid [2]

IUPAC Name
3-bromo-1-methyl-1H-1,2,4-

triazole
[4]

Hazard Identification and GHS Classification
The compound is classified as hazardous. The primary routes of exposure are through

inhalation, skin contact, and eye contact. The target organ for single-exposure toxicity is the

respiratory system.[2]

GHS Classification Details

Signal Word Warning[2]

Hazard Pictogram GHS07 (Exclamation Mark)

Hazard Statements

H315: Causes skin irritation.[2]H319: Causes

serious eye irritation.[2]H335: May cause

respiratory irritation.[2]

Hazard Classifications

Skin Irritation (Category 2)Eye Irritation

(Category 2)Specific Target Organ Toxicity —

Single Exposure (Category 3), Respiratory Tract

Irritation[2]

WGK (Germany) WGK 3 (highly hazardous for water)[2]

Precautionary Measures and Handling
Proper handling and storage are critical to minimize risk. This includes the use of engineering

controls and appropriate personal protective equipment (PPE).
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Engineering Controls & Handling Procedures
Ventilation: All work should be performed in a well-ventilated laboratory, preferably within a

certified chemical fume hood to avoid inhalation of dust or vapors.[5]

Safety Equipment: Safety showers and eyewash stations must be readily accessible.[5]

Safe Handling: Avoid direct contact with skin, eyes, and clothing.[5] Do not breathe dust.[6]

Wash hands and any exposed skin thoroughly after handling.[6] Do not eat, drink, or smoke

in the work area.[6][7]

Storage
Store in a tightly sealed container in a dry, cool, and well-ventilated area.[3][8]

Keep in a dark place.[3]

Store separately from incompatible materials such as strong oxidants and strong acids.[7]

Personal Protective Equipment (PPE)
PPE Category Recommended Equipment

Eye and Face Protection

ANSI-approved safety glasses with side shields

or chemical splash goggles are mandatory. A

face shield should be considered if there is a

risk of splashing.[5]

Skin and Body Protection

A lab coat must be worn. Chemically resistant

gloves (e.g., nitrile, neoprene) are required.

Double-gloving is advisable.[5]

Respiratory Protection

If working outside a fume hood or if there is a

risk of exceeding exposure limits, a NIOSH-

approved respirator with a cartridge for organic

vapors and particulates should be used.[5][7]

Emergency and First Aid Procedures
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The following table summarizes the recommended first aid measures based on the

precautionary statements associated with the compound.[2] In all cases of exposure, seek

medical attention if symptoms persist or develop.

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air and keep them

at rest in a position comfortable for breathing. If

feeling unwell, call a POISON CENTER or

doctor.[6]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[2][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][6]

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.[6][7]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Extinguishing Media: Use water spray, dry chemical powder, foam, or carbon dioxide.[7]

Specific Hazards: The compound is combustible.[2] In a fire, it may give off irritating or toxic

fumes, including carbon oxides (CO, CO₂) and nitrogen oxides (NO, NO₂).[7][9] Finely

dispersed particles may form explosive mixtures in air, so prevent dust deposition.[7]

Accidental Release
Personal Precautions: Avoid breathing dust and ensure adequate ventilation. Wear

appropriate PPE as described in Section 3.3.
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Cleanup: Sweep up the spilled solid, preventing dust generation. Moisten with water first if

appropriate to prevent dusting.[7] Place in a covered, sealable container for disposal.[7]

Environmental Precautions: Do not let the chemical enter the environment.[7]

Toxicity and Disposal
Toxicological Information
Detailed toxicological studies (e.g., LD50 data) for 3-Bromo-1-methyl-1H-1,2,4-triazole are

not available in the provided search results. The known toxicological effects are consistent with

its GHS classification:

Skin Irritation: Causes skin irritation.[2]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation.[2]

The parent compound, 1,2,4-triazole, has been shown in animal tests to potentially cause

toxicity to human reproduction or development, but this cannot be directly extrapolated to this

derivative without specific data.[7]

Disposal Considerations
All waste containing this compound must be treated as hazardous waste.[5] Dispose of

contents and containers in accordance with all local, regional, national, and international

regulations.[6] Do not mix with other waste, and handle uncleaned containers as you would the

product itself.

Visualized Workflows and Protocols
No specific experimental protocols were cited in the safety and handling literature reviewed.

The following diagrams illustrate generalized safety workflows.
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Safe Chemical Handling Workflow

Experimental Use

Receipt of Chemical
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(Container, Label)
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If OK
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Don Appropriate PPE
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Work in Fume Hood

Weigh/Handle Compound

Clean Work Area &
Decontaminate Equipment

Dispose of Waste in
Hazardous Waste Container

Dispose of Contaminated Items

Return Unused Chemical

Click to download full resolution via product page

Caption: Workflow for handling 3-Bromo-1-methyl-1H-1,2,4-triazole.
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First Aid Decision Logic

Chemical Exposure
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Route of
Exposure?

Inhalation

Airway
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Dermal
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Ocular

Ingestion

Oral

Move to Fresh Air.
Keep at rest.

Remove Contaminated Clothing.
Wash with Soap & Water.

Rinse with Water for 15 min.
Remove Contact Lenses.

Rinse Mouth.
Do NOT Induce Vomiting.

Seek Medical Attention
if Symptoms Persist

Click to download full resolution via product page

Caption: First aid response logic for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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